2-(3-Phenyl-1-indazolyl)acetic acid methyl ester
2-(3-Phenyl-1-indazolyl)acetic acid methyl ester
2-(3-phenyl-1-indazolyl)acetic acid methyl ester is an alpha-amino acid ester.
Brand Name:
Vulcanchem
CAS No.:
897776-15-7
VCID:
VC0530710
InChI:
InChI=1S/C16H14N2O2/c1-20-15(19)11-18-14-10-6-5-9-13(14)16(17-18)12-7-3-2-4-8-12/h2-10H,11H2,1H3
SMILES:
COC(=O)CN1C2=CC=CC=C2C(=N1)C3=CC=CC=C3
Molecular Formula:
C16H14N2O2
Molecular Weight:
266.29 g/mol
2-(3-Phenyl-1-indazolyl)acetic acid methyl ester
CAS No.: 897776-15-7
Inhibitors
VCID: VC0530710
Molecular Formula: C16H14N2O2
Molecular Weight: 266.29 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 897776-15-7 |
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Product Name | 2-(3-Phenyl-1-indazolyl)acetic acid methyl ester |
Molecular Formula | C16H14N2O2 |
Molecular Weight | 266.29 g/mol |
IUPAC Name | methyl 2-(3-phenylindazol-1-yl)acetate |
Standard InChI | InChI=1S/C16H14N2O2/c1-20-15(19)11-18-14-10-6-5-9-13(14)16(17-18)12-7-3-2-4-8-12/h2-10H,11H2,1H3 |
Standard InChIKey | RBYOCUDWQCQSAM-UHFFFAOYSA-N |
SMILES | COC(=O)CN1C2=CC=CC=C2C(=N1)C3=CC=CC=C3 |
Canonical SMILES | COC(=O)CN1C2=CC=CC=C2C(=N1)C3=CC=CC=C3 |
Appearance | Solid powder |
Description | 2-(3-phenyl-1-indazolyl)acetic acid methyl ester is an alpha-amino acid ester. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Inz-1; Inz1; Inz 1 |
Reference | 1: Benjamin M. Vincent, Jean-Baptiste Langlois, Raja Srinivas, Alex K. Lancaster, Ruth Scherz-Shouval, Luke Whitesell, Bruce Tidor, Stephen L. Buchwald, Susan Lindquist. A Fungal-Selective Cytochrome bc1 |
PubChem Compound | 3243873 |
Last Modified | Nov 11 2021 |
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